Cas no 59467-97-9 (3H-1,4-Benzodiazepin-2-amine, N-methyl-5-phenyl-)

• Product Name: 3H-1,4-Benzodiazepin-2-amine, N-methyl-5-phenyl-
• CAS No: 59467-97-9
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• CID: 338599
• PubChem ID: 135721038
• Update Time: 2025-04-19

3H-1,4-Benzodiazepin-2-amine, N-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,4-Benzodiazepin-2-amine, N-methyl-5-phenyl-
• N-methyl-5-phenyl-3H-1,4-benzodiazepin-2-amine
• SCHEMBL7312843
• DTXSID20516754
• 59467-97-9

• Inchi： 1S/C16H15N3/c1-17-15-11-18-16(12-7-3-2-4-8-12)13-9-5-6-10-14(13)19-15/h2-10H,11H2,1H3,(H,17,19)
• InChI Key： FCQMSIWSMKWRQL-UHFFFAOYSA-N
• SMILES： N1/C(/CN=C(C2C=CC=CC=2)C2C=CC=CC1=2)=N/C

Computed Properties

• Exact Mass: 249.12675
• Monoisotopic Mass: 249.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.8Ų

Experimental Properties

• PSA: 36.75